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Compound of Interest

Compound Name: Biliverdin dihydrochloride

Cat. No.: B15598776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal safety endorsement or protocol. Always consult the most current Safety Data Sheet

(SDS) from your supplier and adhere to all applicable institutional and governmental

regulations before handling any chemical substance.

Introduction
Biliverdin dihydrochloride, a water-soluble salt of the green tetrapyrrolic bile pigment

biliverdin, is a crucial intermediate in the catabolism of heme.[1][2] Its role as a potent

antioxidant and its anti-inflammatory properties have made it a compound of interest in various

fields of biomedical research.[1][3] This guide provides a comprehensive overview of the safety

and handling precautions necessary for the use of biliverdin dihydrochloride in a laboratory

setting, with a focus on protecting researchers and ensuring experimental integrity.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of biliverdin
dihydrochloride is fundamental to its safe handling and storage.
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Property Value Reference

Chemical Formula C₃₃H₃₄N₄O₆ · 2HCl [4]

Molecular Weight 655.58 g/mol [4]

Appearance Crystalline solid [5]

Solubility

Soluble in DMSO and

dimethylformamide (approx. 20

mg/ml). Sparingly soluble in

aqueous buffers. For aqueous

solutions, dissolve in DMF first.

[5]

Storage Temperature 2-8°C or -20°C [3][4]

Stability

Photosensitive; undergoes

photodegradation. Prone to

oxidation. Solutions may be

stable for several days at 4°C

and up to 1 month at -20°C

when protected from light and

air.

[6]

Hazard Identification and Classification
There is a notable discrepancy in the classification of biliverdin dihydrochloride across

different suppliers. This underscores the importance of consulting the specific SDS provided

with your product.

Conflicting GHS Classifications:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16426685/
https://pubmed.ncbi.nlm.nih.gov/16426685/
https://www.biomol.com/products/chemicals/biochemicals/biliverdin-hydrochloride-cay19257-10
https://www.biomol.com/products/chemicals/biochemicals/biliverdin-hydrochloride-cay19257-10
https://www.medchemexpress.com/biliverdin-hydrochloride.html
https://pubmed.ncbi.nlm.nih.gov/16426685/
https://www.caymanchem.com/product/19257/biliverdin-hydrochloride
https://www.benchchem.com/product/b15598776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Source 1 Source 2

Acute Oral Toxicity Not Classified
Category 4 (Harmful if

swallowed)

Acute Aquatic Toxicity Not Classified
Category 1 (Very toxic to

aquatic life)

Chronic Aquatic Toxicity Not Classified

Category 1 (Very toxic to

aquatic life with long lasting

effects)

Source 1 represents SDS that do not classify the substance as hazardous.[4][7] Source 2

represents an SDS with a GHS classification.[3]

Due to these conflicting classifications, it is prudent to handle biliverdin dihydrochloride with

a degree of caution, assuming it may be harmful if ingested and poses a significant hazard to

the aquatic environment.

NFPA 704 Ratings (scale 0-4):[4][7]

Health: 0

Fire: 0

Reactivity: 0

Experimental Protocols: Safety and Handling
While specific, detailed toxicological studies on biliverdin dihydrochloride are not readily

available in the public domain, the following sections outline standard procedures for its safe

handling based on available SDS and general laboratory best practices.

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is the first line of defense against potential exposure.
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Equipment Specification

Eye Protection Chemical safety goggles or glasses.

Hand Protection
Impermeable chemical-resistant gloves (e.g.,

nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Not typically required for small quantities

handled with adequate ventilation. Use a

NIOSH-approved respirator if dusts are

generated or if working in a poorly ventilated

area.

Engineering Controls
Ventilation: Work in a well-ventilated area. For procedures that may generate dust, use a

chemical fume hood.

Handling and Storage
General Handling: Avoid contact with skin, eyes, and clothing.[5] Avoid inhalation of dust.[3]

Wash hands thoroughly after handling.[3][5]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] Protect

from light and moisture.[4] Recommended storage temperatures vary, with some sources

suggesting 2-8°C and others -20°C.[3][4] Always refer to the manufacturer's instructions.

Solutions: Biliverdin is photosensitive and prone to oxidation in solution.[6] Freshly prepared

solutions should be protected from light and air.[6] For storage, aliquots in DMSO can be

stored at -20°C under an inert gas like argon or nitrogen.[6] Avoid repeated freeze-thaw

cycles.[6]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. Seek medical attention if symptoms

persist.

Skin Contact

Immediately wash with soap and plenty of water.

Remove contaminated clothing. Seek medical

attention if irritation develops.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill and Disposal Procedures
Spill Containment: Wear appropriate PPE. For solid spills, carefully sweep up and place in a

suitable container for disposal. Avoid generating dust. For liquid spills, absorb with an inert

material (e.g., vermiculite, sand) and place in a sealed container for disposal.

Disposal: Dispose of waste in accordance with all local, state, and federal regulations. Given

the potential for high aquatic toxicity, do not allow the substance to enter drains or

waterways.[3]

Visualizations
Biological Pathway: Heme Catabolism
Biliverdin is a key intermediate in the breakdown of heme. Understanding this pathway

provides context for its biological relevance.
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Caption: Simplified diagram of the heme catabolism pathway.

Experimental Workflow: Handling a Solid Spill
This workflow provides a logical sequence of actions to take in the event of a solid biliverdin
dihydrochloride spill.
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Solid Spill Response Workflow
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Caption: Workflow for responding to a solid chemical spill.
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Logical Relationship: Risk Assessment for Handling
This diagram illustrates the key considerations in performing a risk assessment before working

with biliverdin dihydrochloride.

Risk Assessment Logic
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Caption: Logical flow for a chemical handling risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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